Cas no 19918-36-6 (2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine)

• Product Name: 2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine
• CAS No: 19918-36-6
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 123839
• PubChem ID: 604479
• Update Time: 2025-04-18

2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine
• 2-(TRIFLUOROMETHYL)-1H-IMIDAZO[4,5-C]PYRIDINE
• 3H-Imidazo[4,5-c]pyridine, 2-(trifluoromethyl)-
• 2-Trifluormethyl-3H-imidazo<pyridin
• 2-Trifluoromethyl-3H-imidazo<4,5-c>pyridine
• 4.5-c>CTK7B7007
• 19918-36-6
• A814068
• SCHEMBL19876676
• 3H-Imidazo[4,5-c]pyridine,2-(trifluoromethyl)-
• AKOS015904216
• 2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine #
• SCHEMBL4761886
• Imidazo[4,5-c]pyridine, 2-trifluoromethyl-
• DTXSID30345431
• CCG-185441
• AKOS002020905

• Inchi： 1S/C7H4F3N3/c8-7(9,10)6-12-4-1-2-11-3-5(4)13-6/h1-3H,(H,12,13)
• InChI Key： ATGHGGBCGLFTCY-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CN=CC=2N1)(F)F

Computed Properties

• Exact Mass: 187.03600
• Monoisotopic Mass: 187.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.536
• Boiling Point: 297.866 °C at 760 mmHg
• Flash Point: 133.945 °C
• Refractive Index: 1.565
• PSA: 41.57000
• LogP: 1.97670